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Compound of Interest

Compound Name: Butyl diphenylphosphinite

Cat. No.: B082830 Get Quote

Technical Support Center: Butyl
Diphenylphosphinite
For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information for the safe handling and

deactivation of butyl diphenylphosphinite. Please consult your institution's safety protocols

and the specific Safety Data Sheet (SDS) provided by your supplier before handling this

chemical.

Frequently Asked Questions (FAQs)
Q1: What is Butyl Diphenylphosphinite and what are its primary hazards?

Butyl diphenylphosphinite (CAS No. 13360-94-6) is an organophosphorus compound with

the chemical formula C₁₆H₁₉OP.[1] While a specific, comprehensive Safety Data Sheet (SDS)

for this compound is not widely available in public databases, analogous compounds such as

alkylphosphines are known to be reactive and may be pyrophoric (ignite spontaneously in air).

[2][3] Organophosphorus compounds, in general, should be handled with care due to potential

toxicity and reactivity.[4] It is crucial to handle butyl diphenylphosphinite under an inert

atmosphere (e.g., nitrogen or argon) to prevent oxidation and potential fire hazards.[2]

Q2: What are the recommended storage conditions for Butyl Diphenylphosphinite?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b082830?utm_src=pdf-interest
https://www.benchchem.com/product/b082830?utm_src=pdf-body
https://www.benchchem.com/product/b082830?utm_src=pdf-body
https://www.benchchem.com/product/b082830?utm_src=pdf-body
https://pubchemlite.lcsb.uni.lu/e/compound/83377
https://safety.charlotte.edu/wp-content/uploads/sites/783/2023/09/SOP_Alkylphosphines_Reviewed.pdf
https://store.apolloscientific.co.uk/storage/msds/OR315483_msds.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6140661/
https://www.benchchem.com/product/b082830?utm_src=pdf-body
https://safety.charlotte.edu/wp-content/uploads/sites/783/2023/09/SOP_Alkylphosphines_Reviewed.pdf
https://www.benchchem.com/product/b082830?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Butyl diphenylphosphinite should be stored in a cool, dry, well-ventilated area away from

oxidizing agents and sources of ignition.[2][5] The container should be tightly sealed to prevent

exposure to air and moisture. Given the reactivity of similar compounds, storage under an inert

atmosphere is highly recommended.[2]

Q3: What personal protective equipment (PPE) should be worn when handling Butyl
Diphenylphosphinite?

At a minimum, users should wear a flame-resistant lab coat, chemical-resistant gloves (such as

nitrile), and safety goggles.[6][7][8] A face shield may be necessary depending on the scale of

the experiment. All handling of the neat compound should be performed in a certified chemical

fume hood or a glovebox.[8]

Q4: What should I do in case of a small spill?

For a small spill, cautiously quench the material with a dry, non-reactive absorbent powder

(such as sand or vermiculite). Avoid using water or combustible materials. The contaminated

absorbent should then be collected in a sealed container for proper disposal as hazardous

waste. Ensure the area is well-ventilated.

Q5: How should I dispose of waste Butyl Diphenylphosphinite?

Unused or waste butyl diphenylphosphinite must be deactivated (quenched) before disposal.

Never dispose of the active reagent directly into a waste container. Follow the deactivation

protocols outlined in the Troubleshooting Guide below. The resulting deactivated material

should be disposed of as hazardous chemical waste in accordance with local, state, and

federal regulations.[9][10]

Troubleshooting Guides
Issue: Accidental Exposure to Air

Problem: The compound has been briefly exposed to air, and you are unsure of its integrity.

Solution: Butyl diphenylphosphinite is susceptible to oxidation in the presence of air, which

will convert it to butyl diphenylphosphinate. This may affect your experimental results. If the

exposure was minimal, the compound might still be usable for some applications, but it is
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best to assume some level of oxidation has occurred. For sensitive reactions, it is

recommended to use a fresh, unopened container of the reagent.

Issue: Deactivation of Unused Butyl
Diphenylphosphinite

Problem: You have leftover butyl diphenylphosphinite that needs to be safely deactivated

before disposal.

Solution: A controlled deactivation is necessary to safely handle the waste. The following is a

general procedure based on the reactivity of similar organophosphorus compounds. This

procedure should be performed in a chemical fume hood, under an inert atmosphere, and

with appropriate PPE.

Dilution: Dilute the butyl diphenylphosphinite with an anhydrous, inert solvent (e.g.,

toluene or hexane) in a flask equipped with a stirrer and an inert gas inlet. A 5-10 fold

dilution is recommended.

Cooling: Cool the solution in an ice bath to 0°C to manage the heat generated during

quenching.

Slow Addition of a Quenching Agent: Slowly add a quenching agent. Two common

methods are:

Method A: Hydrolysis. Slowly add a solution of water in a miscible solvent like

tetrahydrofuran (THF) or isopropanol dropwise to the cooled, stirred solution of the

phosphinite. The hydrolysis will convert the phosphinite to diphenylphosphine oxide and

butanol.[11][12][13]

Method B: Oxidation. Slowly add a solution of an oxidizing agent, such as hydrogen

peroxide, dropwise.[7] This will oxidize the phosphinite to the corresponding

phosphinate. This reaction can be vigorous, so extreme caution and slow addition are

necessary. Commercial bleach (sodium hypochlorite solution) can also be used, but the

reaction may be less predictable.[14]

Monitoring: Monitor the reaction for any signs of excessive heat generation or gas

evolution. If the reaction becomes too vigorous, stop the addition of the quenching agent
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immediately.

Completion and Neutralization: Once the addition of the quenching agent is complete and

the reaction has subsided, allow the mixture to slowly warm to room temperature. The

resulting solution can then be neutralized with a dilute acid (if hydrolysis was performed

with a base) or a reducing agent (if excess oxidant is present) before being transferred to

a designated hazardous waste container.

Quantitative Data
Physical and Chemical Properties of Butyl Diphenylphosphinite

Property Value Reference

CAS Number 13360-94-6

Molecular Formula C₁₆H₁₉OP [1]

Molecular Weight 258.30 g/mol

Appearance
Likely a liquid or low-melting

solid
General knowledge

Boiling Point Data not available

Density Data not available

Solubility
Likely soluble in organic

solvents
General knowledge

Toxicity Data for Butyl Diphenylphosphinite

Endpoint Value Species Reference

LD50 (Oral) Data not available

LD50 (Dermal) Data not available

LC50 (Inhalation) Data not available
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Note: The absence of specific toxicity data underscores the need for cautious handling and

adherence to standard safety protocols for handling potentially hazardous chemicals.

Experimental Protocols & Visualizations
Deactivation Workflow
The following diagram illustrates the general workflow for the safe deactivation of butyl
diphenylphosphinite.

Deactivation Workflow for Butyl Diphenylphosphinite

Preparation

Quenching

Workup & Disposal

Start: Unused Butyl
Diphenylphosphinite

Dilute with
Anhydrous Solvent Cool to 0°C

Slowly Add
Quenching Agent

Monitor Reaction
Vigorous reaction?

Warm to Room Temp.

Addition Complete

Yes, pause addition

No

Neutralize Dispose as
Hazardous Waste

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the safe deactivation of butyl
diphenylphosphinite.

Potential Deactivation Pathways
The deactivation of butyl diphenylphosphinite can proceed via two main pathways:

hydrolysis or oxidation.
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Deactivation Pathways of Butyl Diphenylphosphinite

Hydrolysis Oxidation
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Caption: Chemical pathways for the deactivation of butyl diphenylphosphinite through

hydrolysis and oxidation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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